Cas no 7025-25-4 (3-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid)

• Product Name: 3-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid
• CAS No: 7025-25-4
• MF: C₁₅H₁₅NO₅S₂
• MW: 353.413301706314
• CID: 872797
• PubChem ID: 1947600
• Update Time: 2025-06-08

3-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid
• 3-[5-(3,4-DIMETHOXY-BENZYLIDENE)-4-OXO-2-THIOXO-THIAZOLIDIN-3-YL]-PROPIONIC ACID
• 3-Thiazolidinepropanoic acid, 5-[(3,4-dimethoxyphenyl)methylene]-4-oxo-2-thioxo-, (5Z)-
• 3-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• 7025-25-4
• AKOS000121774
• SCHEMBL12006921
• EN300-00764
• (Z)-3-(5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid

• Inchi： 1S/C15H15NO5S2/c1-20-10-4-3-9(7-11(10)21-2)8-12-14(19)16(15(22)23-12)6-5-13(17)18/h3-4,7-8H,5-6H2,1-2H3,(H,17,18)/b12-8-
• InChI Key： IBDHCVUFAXGTLT-WQLSENKSSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC(=C(C=1)OC)OC)=O)CCC(=O)O)=S

Computed Properties

• Exact Mass: 353.03925
• Monoisotopic Mass: 352.031339
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• XLogP3: 2.4

Experimental Properties

• Density: 1.46
• Boiling Point: 554.8°C at 760 mmHg
• Flash Point: 289.3°C
• Refractive Index: 1.674
• PSA: 76.07